Cas no 5048-34-0 (8-Nonenenitrile)

• Product Name: 8-Nonenenitrile
• CAS No: 5048-34-0
• MF: C₉H₁₅N
• MW: 137.222102403641
• MDL: MFCD09801067
• CID: 1567994
• PubChem ID: 14922727
• Update Time: 2025-04-23

8-Nonenenitrile Chemical and Physical Properties

Names and Identifiers

• non-8-enenitrile
• LogP
• 8-Nonenenitrile
• DTXSID70565474
• DB-208174
• SCHEMBL515417
• 5048-34-0
• 8-nonene-1-nitrile
• MS-20977
• AKOS016016620
• MFCD09801067

• MDL： MFCD09801067
• Inchi： 1S/C9H15N/c1-2-3-4-5-6-7-8-9-10/h2H,1,3-8H2
• InChI Key： AFXXJCGHWSTDDE-UHFFFAOYSA-N
• SMILES： N#CCCCCCCC=C

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 233.7±19.0 °C at 760 mmHg
• Flash Point: 101.1±6.6 °C
• PSA: 23.79
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

8-Nonenenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Nonenenitrile

Chemical Profile of CAS No 5048-34-0 and Non-8-enenitrile

The compound identified by the chemical identifier CAS No 5048-34-0 corresponds to the chemical substance known as non-8-enenitrile, a linear aliphatic nitrile with a specific molecular structure that has garnered attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique functional groups, exhibits a range of potential applications that span from synthetic intermediates to bioactive molecules, making it a subject of considerable interest among researchers.

In recent years, the study of nitrile-containing compounds has seen significant advancements, particularly in their role as pharmacophores in drug discovery. Non-8-enenitrile, with its conjugated system and polar nitrile group, presents an intriguing framework for modulating biological activity. The compound’s ability to participate in various chemical reactions, such as nucleophilic additions and cycloadditions, makes it a versatile building block in synthetic chemistry. These properties have been leveraged in the development of novel therapeutic agents targeting diverse diseases.

One of the most compelling aspects of non-8-enenitrile is its potential as a precursor in the synthesis of more complex molecules. Researchers have explored its utility in constructing heterocyclic frameworks, which are prevalent in many bioactive compounds. The nitrile group can be further functionalized to introduce additional pharmacological motifs, such as amides or thiols, enhancing the compound’s therapeutic profile. This adaptability has positioned non-8-enenitrile as a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the role of non-enenenitriles in medicinal chemistry, particularly in the development of antimicrobial and anti-inflammatory agents. The structural motif of non-8-enenitrile has been shown to interact with biological targets in ways that could lead to novel drug candidates. For instance, modifications at the double bond and nitrile group have been investigated for their ability to alter binding affinity and selectivity. These efforts are part of a broader trend toward rational drug design, where structural features are meticulously optimized to achieve desired pharmacological outcomes.

The synthesis of non-8-enenitrile itself is an area of active research, with methodologies being developed to improve yield and purity. Advances in catalytic processes have enabled more efficient routes to this compound, reducing the need for harsh conditions and minimizing byproduct formation. Such improvements are crucial for scaling up production and ensuring that the compound is available for further development. Additionally, green chemistry principles have been integrated into synthetic strategies, emphasizing sustainability and environmental responsibility.

The biological activity of non-8-enenitrile has been explored through both computational modeling and experimental validation. Computational studies have predicted potential binding modes with target proteins, providing insights into how structural modifications might influence activity. These predictions have been corroborated by experimental assays, which have confirmed the biological relevance of certain derivatives. Such interdisciplinary approaches are becoming increasingly common in drug discovery, bridging the gap between theoretical chemistry and practical pharmacology.

In conclusion, CAS No 5048-34-0, corresponding to non-8-enenitrile, represents a promising chemical entity with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it a versatile intermediate for constructing bioactive molecules, while recent advances in synthesis and characterization continue to expand its potential uses. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its importance in the chemical biology landscape.